3-cyclopentyl-N-(2-((4-(pyridin-2-yl)piperazin-1-yl)sulfonyl)ethyl)propanamide

• IUPAC Name: 3-cyclopentyl-N-[2-(4-pyridin-2-ylpiperazin-1-yl)sulfonylethyl]propanamide
• InChI: InChI=1S/C19H30N4O3S/c24-19(9-8-17-5-1-2-6-17)21-11-16-27(25,26)23-14-12-22(13-15-23)18-7-3-4-10-20-18/h3-4,7,10,17H,1-2,5-6,8-9,11-16H2,(H,21,24)
• InChI Key: TYYXKIUOLUFDIE-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)CCC(=O)NCCS(=O)(=O)N2CCN(CC2)C3=CC=CC=N3
• Molecular Formula: C19H30N4O3S
• Molecular Weight: 394.5 g/mol

Description

The compound is a complex organic molecule that contains a cyclopentyl group, a pyridin-2-yl group, a piperazin-1-yl group, and a propanamide group. It’s likely to be used in the field of medicinal chemistry, given the presence of these functional groups.

Molecular Structure Analysis

The molecular structure of this compound would likely be complex due to the presence of multiple functional groups. The pyridin-2-yl and piperazin-1-yl groups could potentially form a chelate with a metal ion.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, similar compounds have been involved in various chemical reactions. For instance, pyrimidine derivatives have been known to exhibit diverse types of biological and pharmaceutical activities.

Scientific Research Applications

Anti-Tubercular Activity

• Findings : Several compounds exhibited significant activity, with 50% inhibitory concentrations (IC50) ranging from 1.35 to 2.18 mM. Some compounds also showed promising IC90 values, indicating their efficacy against TB. .

Cytotoxicity Studies

• .

Derivatization Reagent

• .

Anti-Cancer Potential

• .

Further Development

• .